1-(4-ethoxyphenyl)-N-isopropyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-(4-ethoxyphenyl)-5-(methoxymethyl)-N-propan-2-yltriazole-4-carboxamide
• InChI: InChI=1S/C16H22N4O3/c1-5-23-13-8-6-12(7-9-13)20-14(10-22-4)15(18-19-20)16(21)17-11(2)3/h6-9,11H,5,10H2,1-4H3,(H,17,21)
• InChI Key: MTTLUMVEPVEUAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=C(N=N2)C(=O)NC(C)C)COC
• Molecular Formula: C16H22N4O3
• Molecular Weight: 318.37 g/mol

Description

1-(4-ethoxyphenyl)-N-isopropyl-5-(methoxymethyl)-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EIMTC and has been synthesized using different methods.

Scientific Research Applications

Synthesis and Structural Analysis

• Novel 1,2,4-triazole derivatives have been synthesized and characterized, revealing their complex chemical structures and potential as scaffolds for further pharmacological exploration. These compounds often undergo reactions such as Mannich reactions to introduce new functional groups, enhancing their biological activities (Seda Fandaklı et al., 2012; H. Bektaş et al., 2007).

Antimicrobial Activities

• The antimicrobial activity of 1,2,4-triazole derivatives has been a significant focus, with studies showing that these compounds exhibit good to moderate activity against various microorganisms. This highlights their potential as lead compounds for developing new antimicrobial agents (Seda Fandaklı et al., 2012; H. Bektaş et al., 2007).

Inhibitory Activities Against Viruses

• Some derivatives have shown significant antiviral activities, particularly against influenza viruses, suggesting that these compounds could be explored further for antiviral drug development. This is crucial for the ongoing search for effective treatments against viral outbreaks (A. Hebishy et al., 2020).

Anti-inflammatory and Analgesic Properties

• Certain 1,2,4-triazole-3-carboxamide derivatives have been synthesized and found to possess remarkable anti-inflammatory activity, with some also showing low incidence of gastric ulceration. These findings are significant for the development of safer anti-inflammatory medications (M. Abdel‐Aziz et al., 2014).

Corrosion Inhibition

• The use of 1,2,4-triazole derivatives as corrosion inhibitors has been explored, demonstrating their effectiveness in protecting metals against corrosion in acidic environments. This application is valuable for industries looking to enhance the longevity and integrity of their metal structures (F. Bentiss et al., 2009).